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Compound of Interest

Compound Name:
3-Bromo-5-

(trifluoromethyl)benzaldehyde

Cat. No.: B1284209 Get Quote

3-Bromo-5-(trifluoromethyl)benzaldehyde is a highly versatile aromatic compound that has

garnered significant interest in the field of materials science.[1] Its unique molecular

architecture, featuring three distinct functional components, makes it an invaluable precursor

for the synthesis of a wide array of advanced materials. The strategic placement of a reactive

aldehyde group, a versatile bromine atom, and an electron-withdrawing trifluoromethyl (-CF3)

group provides chemists with a powerful tool for molecular engineering.

The aldehyde functionality serves as a prime site for condensation reactions, enabling the

formation of polymers and Schiff bases.[2] The bromine atom is an ideal handle for palladium-

catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, allowing for the

construction of complex biaryl and conjugated systems.[1][3] The trifluoromethyl group is

perhaps its most defining feature, imparting enhanced thermal stability, chemical resistance,

hydrophobicity, and specific electronic properties to any material into which it is incorporated.[1]

[4] This combination of reactive sites and property-enhancing moieties makes 3-Bromo-5-
(trifluoromethyl)benzaldehyde a key intermediate in the development of high-performance

polymers, organic electronics, and functional porous materials.[1][4]

Table 1: Physicochemical Properties of 3-Bromo-5-(trifluoromethyl)benzaldehyde
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Property Value Reference

CAS Number 477535-41-4 [1][5][6]

Molecular Formula C₈H₄BrF₃O [1][5]

Molecular Weight 253.02 g/mol [1][5]

Appearance
Colorless to light yellow clear

liquid
[1]

Density ~1.7 g/cm³ [1]

Boiling Point ~219 °C [2][7]

IUPAC Name
3-bromo-5-

(trifluoromethyl)benzaldehyde
[5]

SMILES
C1=C(C=C(C=C1C(F)

(F)F)Br)C=O
[5]

Application I: Synthesis of Advanced Fluorinated
Polymers
The incorporation of fluorine atoms into polymer backbones is a well-established strategy for

enhancing material properties. The trifluoromethyl group in 3-Bromo-5-
(trifluoromethyl)benzaldehyde is particularly effective in this regard. When used as a

monomer or co-monomer, it can be integrated into polymer chains to create materials with

superior thermal stability, resistance to chemical degradation, and low dielectric constants,

making them suitable for applications in the aerospace and electronics industries.[4]

One common approach is the synthesis of Schiff base polymers (polyimines) through the

condensation reaction of the aldehyde group with a suitable diamine. This method provides a

direct route to high-molecular-weight polymers whose properties are directly influenced by the

trifluoromethyl group.

Protocol 1: Synthesis of a Schiff Base Polymer
This protocol details a general procedure for the polycondensation of 3-Bromo-5-
(trifluoromethyl)benzaldehyde with a diamine (e.g., 4,4'-oxydianiline) to form a fluorinated
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polyimine.

Materials:

3-Bromo-5-(trifluoromethyl)benzaldehyde (1.0 equiv)

4,4'-Oxydianiline (1.0 equiv)

Anhydrous N,N-Dimethylacetamide (DMAc)

Nitrogen or Argon gas supply

Schlenk flask and condenser

Magnetic stirrer and heating mantle

Procedure:

Setup: Assemble a dry Schlenk flask equipped with a magnetic stir bar and a condenser

under an inert atmosphere (Nitrogen or Argon).

Dissolution: Add 4,4'-oxydianiline (1.0 equiv) to the flask, followed by anhydrous DMAc to

achieve a concentration of approximately 15% (w/v). Stir the mixture at room temperature

until the diamine is fully dissolved.

Monomer Addition: Dissolve 3-Bromo-5-(trifluoromethyl)benzaldehyde (1.0 equiv) in a

minimal amount of anhydrous DMAc and add it dropwise to the stirred diamine solution at

room temperature.

Polymerization: Heat the reaction mixture to 80-100 °C and maintain stirring for 24-48 hours.

The progress of the polymerization can be monitored by the increase in viscosity of the

solution.

Precipitation: After cooling to room temperature, pour the viscous polymer solution slowly

into a large volume of a non-solvent such as methanol or ethanol with vigorous stirring. This

will cause the polymer to precipitate.
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Purification: Collect the precipitated polymer by filtration. Wash the polymer thoroughly with

methanol and then water to remove any unreacted monomers and residual solvent.

Drying: Dry the purified polymer in a vacuum oven at 60-80 °C until a constant weight is

achieved.

Causality Behind Experimental Choices:

Inert Atmosphere: The reaction is conducted under an inert atmosphere to prevent oxidation

of the aldehyde and amine monomers, which could lead to side reactions and terminate

polymer chain growth.

Anhydrous Solvent: Anhydrous DMAc is used as it is a polar aprotic solvent that can dissolve

both the monomers and the resulting polymer, facilitating the reaction. The absence of water

is critical to prevent hydrolysis of the formed imine (-C=N-) bonds.

Stirring and Temperature: Continuous stirring ensures homogeneity, while elevated

temperature provides the necessary activation energy for the condensation reaction to

proceed efficiently, leading to a higher degree of polymerization.
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Schiff Base Polymerization Workflow

Dissolve Diamine &
3-Bromo-5-(trifluoromethyl)benzaldehyde

in Anhydrous Solvent

Heat under Inert Atmosphere
(80-100°C, 24-48h)

Polycondensation

Pour into Non-Solvent
(e.g., Methanol)

Isolation

Filter and Wash Polymer

Dry under Vacuum

Final Fluorinated Polymer
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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